Cas no 1285638-20-1 (2-Tert-butyl-6-chloropyrimidine-4-carboxylic acid)

• Product Name: 2-Tert-butyl-6-chloropyrimidine-4-carboxylic acid
• CAS No: 1285638-20-1
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 5273423
• Update Time: 2025-10-28

2-Tert-butyl-6-chloropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-TERT-BUTYL-6-CHLOROPYRIMIDINE-4-CARBOXYLIC ACID
• 2-TERT-BUTYL-6-CHLOROPYRIMIDINE-4-CARBOXYLICACID
• 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dimethylethyl)-
• 2-Tert-butyl-6-chloropyrimidine-4-carboxylic acid

• Inchi： 1S/C9H11ClN2O2/c1-9(2,3)8-11-5(7(13)14)4-6(10)12-8/h4H,1-3H3,(H,13,14)
• InChI Key： WDPIMXBLLQXVFD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)N=C(C(C)(C)C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.7
• Topological Polar Surface Area: 63.1

Additional information on 2-Tert-butyl-6-chloropyrimidine-4-carboxylic acid

Introduction to 2-Tert-butyl-6-chloropyrimidine-4-carboxylic acid (CAS No. 1285638-20-1) and Its Applications in Modern Chemical Biology

2-Tert-butyl-6-chloropyrimidine-4-carboxylic acid, identified by the CAS number 1285638-20-1, is a significant compound in the realm of chemical biology and pharmaceutical research. This pyrimidine derivative has garnered considerable attention due to its versatile structural features and potential applications in drug discovery and molecular pharmacology. The compound's unique combination of a tert-butyl group, a chlorine substituent, and a carboxylic acid moiety makes it a valuable scaffold for developing novel therapeutic agents.

The tert-butyl group at the 2-position of the pyrimidine ring contributes to the steric stability of the molecule, enhancing its resistance to metabolic degradation. This characteristic is particularly advantageous in designing long-acting pharmaceuticals where bioavailability and shelf-life are critical factors. Additionally, the chloropyrimidine core serves as a common pharmacophore in medicinal chemistry, often found in antiviral, anticancer, and antimicrobial agents. The presence of a chlorine atom at the 6-position further modulates the electronic properties of the ring, influencing its reactivity and binding affinity to biological targets.

The carboxylic acid functionality at the 4-position provides a site for further chemical modifications, enabling the synthesis of esters, amides, or other derivatives that can enhance solubility or target specificity. This flexibility makes 2-Tert-butyl-6-chloropyrimidine-4-carboxylic acid a preferred building block for structure-activity relationship (SAR) studies. Researchers have leveraged these properties to explore its potential in inhibiting kinases, enzymes involved in cancer progression, and other signaling pathways relevant to inflammatory diseases.

Recent advancements in computational chemistry have facilitated the rapid design of derivatives based on this scaffold. Machine learning models trained on large datasets have identified novel analogs with improved pharmacokinetic profiles. For instance, virtual screening has pinpointed compounds with enhanced binding affinity to Bruton's tyrosine kinase (BTK), a key target in treating B-cell malignancies. The integration of experimental validation with computational predictions has accelerated the drug discovery pipeline, making 2-Tert-butyl-6-chloropyrimidine-4-carboxylic acid a cornerstone in modern medicinal chemistry.

In clinical settings, analogs derived from this compound have shown promise in preclinical trials for their ability to modulate immune responses without excessive toxicity. The chlorine substituent, when strategically positioned, can improve interactions with heme proteins, making it useful in developing treatments for hemoglobinopathies. Furthermore, the tert-butyl group's steric bulk can prevent off-target effects by reducing nonspecific binding to proteins such as kinases or transcription factors.

The synthesis of 2-Tert-butyl-6-chloropyrimidine-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility. Modern synthetic methodologies emphasize green chemistry principles, minimizing waste and optimizing yields through catalytic processes or flow chemistry techniques. These advancements not only enhance efficiency but also align with global sustainability goals in pharmaceutical manufacturing.

Future research directions may explore the use of this compound as a prodrug or an intermediate for chiral auxiliaries in asymmetric synthesis. The carboxylic acid group's reactivity allows for easy conjugation with biomolecules like peptides or antibodies, potentially leading to targeted drug delivery systems. Additionally, investigating its role in epigenetic modulation could uncover new therapeutic avenues for diseases driven by aberrant gene expression.

The growing interest in pyrimidine derivatives stems from their prevalence in nucleic acid bases and their ability to mimic natural biomolecules. 2-Tert-butyl-6-chloropyrimidine-4-carboxylic acid, with its optimized substitution pattern, exemplifies how structural modifications can fine-tune biological activity. As research progresses, this compound is likely to play an increasingly pivotal role in developing next-generation therapeutics that address unmet medical needs.